1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• IUPAC Name: 2-methyl-5-(1,3-oxazol-2-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c1-11-6(8(12)13)4-5(10-11)7-9-2-3-14-7/h2-4H,1H3,(H,12,13)
• InChI Key: MHASUMCRYLUCGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CO2)C(=O)O

Description

1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound that features both oxazole and pyrazole rings

Preparation Methods

The synthesis of 1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions. One common synthetic route includes the formation of the oxazole ring followed by the construction of the pyrazole ring. The reaction conditions often involve the use of solvents such as methanol and reagents like potassium hydroxide (KOH) for the deprotection steps . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxazole ring. Common reagents and conditions used in these reactions include methanol, KOH, and other organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid exerts its effects is primarily through its interaction with specific molecular targets. The oxazole and pyrazole rings allow the compound to bind to enzymes and receptors, influencing various biochemical pathways. Detailed studies on its molecular targets and pathways are still ongoing .

Comparison with Similar Compounds

1-Methyl-3-(1,3-oxazol-2-yl)-1H-pyrazole-5-carboxylic acid can be compared with other similar compounds such as:

• 1-Methyl-3-(5-methyl-1,3-oxazol-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridinehydrochloride
• 3-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)propyl methanesulfonate These compounds share structural similarities but differ in their specific functional groups and biological activities. The uniqueness of this compound lies in its specific combination of oxazole and pyrazole rings, which confer distinct chemical and biological properties.